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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies related to 4-ethylhexanal. The information is intended to support

research and development activities where this compound may be of interest.

Core Chemical and Physical Properties
Quantitative data for 4-ethylhexanal are summarized in the table below, offering a clear

comparison of its key physical and chemical characteristics.
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Property Value

Molecular Formula C₈H₁₆O[1]

Molecular Weight 128.21 g/mol [1]

IUPAC Name 4-ethylhexanal[1]

SMILES CCC(CC)CCC=O[1]

CAS Number 75718-13-7[1]

Boiling Point 163 °C at 760 mmHg

Density 0.809 g/cm³

Flash Point 46.2 °C

Refractive Index 1.41

Chemical Structure and Identification
4-Ethylhexanal is a branched aliphatic aldehyde. Its structure consists of a hexanal backbone

with an ethyl group substituted at the fourth carbon position.

Key Identifiers:

InChI: InChI=1S/C8H16O/c1-3-8(4-2)6-5-7-9/h7-8H,3-6H2,1-2H3[1]

InChIKey: YWUQLNKFOQQQGJ-UHFFFAOYSA-N[1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis and analysis of 4-
ethylhexanal are not widely published, the following sections provide representative

methodologies based on standard organic chemistry techniques for similar aldehydes.

Synthesis of 4-Ethylhexanal via Crossed Aldol
Condensation
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This protocol outlines a plausible method for the synthesis of 4-ethylhexanal through a

crossed aldol condensation of propanal and butanal, followed by dehydration and

hydrogenation. This approach is analogous to the industrial synthesis of the related compound,

2-ethylhexanal, from n-butyraldehyde.[2]

Materials:

Propanal

Butanal

Sodium hydroxide (NaOH) or other suitable base

Solvent (e.g., ethanol, water)

Acid for neutralization (e.g., hydrochloric acid)

Hydrogen gas (H₂)

Hydrogenation catalyst (e.g., Palladium on carbon, Pd/C)

Drying agent (e.g., anhydrous magnesium sulfate)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

Reaction Setup: A reaction flask equipped with a stirrer, dropping funnel, and a temperature

controller is charged with a solution of sodium hydroxide in a mixture of ethanol and water.

The flask is cooled in an ice bath.

Aldol Condensation: A mixture of propanal and butanal is added dropwise to the cooled base

solution with vigorous stirring. The temperature is maintained below 10 °C to control the

reaction rate and minimize side reactions. After the addition is complete, the reaction mixture

is allowed to stir for several hours at room temperature.

Workup and Dehydration: The reaction is quenched by neutralization with dilute hydrochloric

acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
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The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is removed under reduced pressure. The resulting crude β-hydroxy

aldehyde can be dehydrated by heating, often with a catalytic amount of acid, to yield 4-

ethyl-2-hexenal.

Hydrogenation: The crude 4-ethyl-2-hexenal is dissolved in a suitable solvent (e.g., ethanol)

and transferred to a hydrogenation apparatus. The hydrogenation catalyst (e.g., 5% Pd/C) is

added, and the mixture is subjected to a hydrogen atmosphere at a suitable pressure and

temperature until the uptake of hydrogen ceases.

Purification: The catalyst is removed by filtration, and the solvent is evaporated. The resulting

crude 4-ethylhexanal can be purified by fractional distillation under reduced pressure to

obtain the final product.[3]

Analysis of 4-Ethylhexanal by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol provides a general method for the qualitative and quantitative analysis of 4-
ethylhexanal in a sample matrix.

Instrumentation:

Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID) or a Mass

Spectrometer (MS)

Capillary column suitable for volatile organic compounds (e.g., DB-5ms, HP-5ms)

Autosampler (optional)

Materials:

High-purity 4-ethylhexanal standard

High-purity solvent (e.g., hexane, dichloromethane) for sample and standard preparation

Inert carrier gas (e.g., helium, nitrogen)

Procedure:
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Sample Preparation:

Standard Solutions: Prepare a stock solution of 4-ethylhexanal in the chosen solvent.

Create a series of calibration standards by serial dilution of the stock solution to cover the

expected concentration range of the analyte in the samples.

Sample Solutions: Accurately weigh or measure the sample and dilute it with a known

volume of the solvent. If necessary, perform a liquid-liquid extraction or solid-phase

microextraction (SPME) to isolate and concentrate the analyte.

GC-MS Conditions:

Injector Temperature: 250 °C

Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: 10 °C/min to 200 °C

Hold: 5 minutes at 200 °C

MS Conditions (if applicable):

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 35-350

Analysis:

Inject a fixed volume (e.g., 1 µL) of the prepared standards and samples into the GC-MS

system.
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Qualitative Analysis: Identify 4-ethylhexanal in the sample chromatograms by comparing

its retention time and mass spectrum to that of the authentic standard.

Quantitative Analysis: Construct a calibration curve by plotting the peak area of the 4-
ethylhexanal standard against its concentration. Determine the concentration of 4-
ethylhexanal in the samples by interpolating their peak areas on the calibration curve.[4]

[5][6]

Synthetic Pathway Visualization
The following diagram illustrates the proposed synthetic route to 4-ethylhexanal via a crossed

aldol condensation.
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Caption: Proposed synthesis of 4-ethylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethylhexanal | C8H16O | CID 3086036 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 23.4 Using Aldol Reactions in Synthesis - Organic Chemistry | OpenStax [openstax.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.kbcc.cuny.edu/academicdepartments/physci/documents/chemistry/CHM12_Experiment_4_GasChromatography1.pdf
https://www.scielo.br/j/jbchs/a/vHzYDTkvn3kZfKhRswJwHWD/?format=pdf&lang=en
https://www.benchchem.com/pdf/Application_Note_Gas_Chromatography_Analysis_of_3_Ethyl_4_methylhexane.pdf
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-body-img
https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/product/b6588603?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylhexanal
https://openstax.org/books/organic-chemistry/pages/23-4-using-aldol-reactions-in-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6588603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. benchchem.com [benchchem.com]

4. kbcc.cuny.edu [kbcc.cuny.edu]

5. scielo.br [scielo.br]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylhexanal:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6588603#4-ethylhexanal-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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